Cas no 7391-28-8 (4-Methylbenzoylacetonitrile)
4-Methylbenzoylacetonitrile structure
Product Name:4-Methylbenzoylacetonitrile
CAS No:7391-28-8
MF:C10H9NO
MW:159.184562444687
MDL:MFCD00067895
CID:85907
PubChem ID:522513
Update Time:2024-10-27
4-Methylbenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxo-3-p-tolylpropanenitrile
- p-Toluoylacetonitrile
- 3-(4-methylphenyl)-3-oxopropanenitrile
- 4-Methylbenzoylacetonitrile
- 3-oxo-3-(4-methylphenyl)propanenitrile
- FT-0604218
- AS-60624
- W18726
- CS-0113013
- SCHEMBL135383
- CCG-51701
- Maybridge1_004714
- SR-01000640987-1
- 3-(4-Methylphenyl)-3-oxopropanenitrile #
- DTXSID60334974
- 3-(4-Methylphenyl)-3-oxopropionitrile
- 4-Toluoylacetonitrile, 97%
- 4-Toluoylacetonitrile
- Z317042080
- 3-Oxo-3-(p-tolyl)propanenitrile
- 3-oxo-3-p-tolyl-propionitrile
- EN300-41326
- 3-(4-Methyl-phenyl)-3-oxo-propionitrile
- Benzenepropanenitrile,4-methyl-b-oxo-
- BP-12902
- MFCD00067895
- STL196554
- 7391-28-8
- AKOS000197381
- 3-oxo-3-(p-tolyl)-propionitrile
- A9510
- AMY2039
- HMS554O06
- DB-055817
- SY173364
-
- MDL： MFCD00067895
- Inchi： 1S/C10H9NO/c1-8-2-4-9(5-3-8)10(12)6-7-11/h2-5H,6H2,1H3
- InChI Key： AIECDYDQPCANJK-UHFFFAOYSA-N
- SMILES： O=C(CC#N)C1C=CC(C)=CC=1
- BRN： 742923
Computed Properties
- Exact Mass: 159.06800
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: nothing
Experimental Properties
- Color/Form: powder
- Density: 1.1202 (rough estimate)
- Melting Point: 105-108 °C (lit.)
- Boiling Point: 284.68°C (rough estimate)
- Flash Point: 146.2°C
- Refractive Index: 1.6130 (estimate)
- PSA: 40.86000
- LogP: 2.09138
- Solubility: Not available
4-Methylbenzoylacetonitrile Security Information
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
4-Methylbenzoylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Methylbenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159898-100g |
4-Methylbenzoylacetonitrile |
7391-28-8 | 95+% | 100g |
$515 | 2021-06-16 | |
| Alichem | A019138765-100g |
3-Oxo-3-(p-tolyl)propanenitrile |
7391-28-8 | 97% | 100g |
$562.02 | 2023-09-01 | |
| TRC | M335160-100mg |
4-Methylbenzoylacetonitrile |
7391-28-8 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M335160-250mg |
4-Methylbenzoylacetonitrile |
7391-28-8 | 250mg |
$75.00 | 2023-05-17 | ||
| TRC | M335160-500mg |
4-Methylbenzoylacetonitrile |
7391-28-8 | 500mg |
$87.00 | 2023-05-17 | ||
| TRC | M335160-1g |
4-Methylbenzoylacetonitrile |
7391-28-8 | 1g |
$98.00 | 2023-05-17 | ||
| Apollo Scientific | OR4092-1g |
4-Methylbenzoylacetonitrile |
7391-28-8 | 98% | 1g |
£35.00 | 2023-09-01 | |
| Apollo Scientific | OR4092-5g |
4-Methylbenzoylacetonitrile |
7391-28-8 | 98% | 5g |
£47.00 | 2023-09-01 | |
| Chemenu | CM159898-100g |
4-Methylbenzoylacetonitrile |
7391-28-8 | 95+% | 100g |
$515 | 2022-06-10 | |
| abcr | AB117816-1 g |
4-Toluoylacetonitrile, 97%; . |
7391-28-8 | 97% | 1 g |
€60.90 | 2023-07-20 |
4-Methylbenzoylacetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7391-28-8)4-Methylbenzoylacetonitrile
Order Number:A9510
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:09
Price ($):273.0
Email:sales@amadischem.com
4-Methylbenzoylacetonitrile Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
7391-28-8 (4-Methylbenzoylacetonitrile) Related Products
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- 71292-11-0(4-(2-Cyanoacetyl)benzonitrile)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7391-28-8)4-Methylbenzoylacetonitrile
Purity:99%
Quantity:100g
Price ($):273.0